Cas no 1788830-95-4 (N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide)

• Product Name: N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide
• CAS No: 1788830-95-4
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 5404653
• Update Time: 2025-06-08

N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-pyrrolo[2,3-b]pyridin-1-ylpropyl)pyridine-4-carboxamide
• N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide

• Inchi： 1S/C16H16N4O/c21-16(14-4-9-17-10-5-14)19-8-2-11-20-12-6-13-3-1-7-18-15(13)20/h1,3-7,9-10,12H,2,8,11H2,(H,19,21)
• InChI Key： CUFSZUZEWSDMBM-UHFFFAOYSA-N
• SMILES： C1N=CC=C(C(NCCCN2C3=NC=CC=C3C=C2)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide

Introduction to N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide (CAS No. 1788830-95-4)

N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide, identified by its CAS number 1788830-95-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a pyrrolo[2,3-b]pyridine core linked to a propyl chain and terminated with a pyridine-4-carboxamide group, positions it as a promising candidate for further investigation in drug discovery.

The< strong>pyrrolo[2,3-b]pyridine scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. This heterocyclic system has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The incorporation of this moiety into N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide not only enhances its structural diversity but also opens up possibilities for unique pharmacological interactions. Recent studies have highlighted the importance of such scaffolds in developing novel therapeutic agents, particularly in the treatment of neurological and inflammatory disorders.

In the realm of drug design, the< strong>propyl chain and the< strong>pyridine-4-carboxamide group play crucial roles in determining the compound's pharmacokinetic properties. The propyl chain can influence solubility and metabolic stability, while the carboxamide group often serves as a key pharmacophore for binding to biological targets. The combination of these features makes N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide a versatile molecule that could be tailored for various therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules like N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide with biological targets. These studies have provided valuable insights into how the structural features of the compound contribute to its potential biological activity. For instance, computational simulations have suggested that the pyrrolo[2,3-b]pyridine core may interact with specific amino acid residues in enzymes or receptors, modulating their activity.

The< strong>pharmacological potential of N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide has been explored in several preclinical studies. These investigations have focused on its potential role in modulating inflammatory pathways and neurotransmitter systems. The compound has shown promise in preliminary assays as a modulator of enzymes involved in pain signaling and neuroinflammation. Additionally, its ability to cross the blood-brain barrier suggests that it may be suitable for treating central nervous system disorders.

The synthesis of N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core. The synthesis also involves careful protection-deprotection strategies to handle the reactive functional groups present in the molecule.

Evaluation of the< strong>toxicological profile is essential before advancing N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide into clinical trials. Preliminary toxicology studies have assessed its safety profile in vitro and in vivo. These studies have indicated that the compound is well-tolerated at moderate doses but may exhibit some toxicity at higher concentrations. Further investigations are needed to fully characterize its safety profile and identify any potential long-term adverse effects.

The< strong>clinical development of N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide will depend on the outcomes of preclinical studies and regulatory approvals. If successful, this compound could enter Phase I clinical trials to evaluate its safety and pharmacokinetic properties in humans. Subsequent phases would focus on assessing its efficacy in target diseases. The collaboration between academic researchers and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits for patients.

The< strong>biochemical mechanisms underlying the potential therapeutic effects of N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide are still being elucidated. However, early evidence suggests that it may interact with key signaling pathways involved in inflammation and pain perception. Understanding these mechanisms will be essential for optimizing its therapeutic potential and minimizing any off-target effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound's interactions with biological targets.

The< strong>future directions for research on N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-4-carboxamide are multifaceted. Further studies are needed to refine its chemical structure based on feedback from preclinical trials. Additionally, exploring new synthetic routes could enhance production efficiency and scalability. Collaborative efforts between chemists, biologists, and clinicians will be vital in advancing this compound from bench to bedside.